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Compound of Interest

Compound Name: 2,5-Dichlorobenzophenone

Cat. No.: B102398

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate, essential safety and logistical
information for 2,5-Dichlorobenzophenone, a compound that requires careful management in
a laboratory setting. Adherence to these procedures is critical to ensure personal safety and
maintain a secure research environment.

Chemical Identifier:

e Name: 2,5-Dichlorobenzophenone
e CAS Number: 16611-67-9

e Molecular Formula: C13H8CI20

Hazard Summary: 2,5-Dichlorobenzophenone is classified as a hazardous substance. It is
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,5-
Dichlorobenzophenone to minimize exposure and ensure safety.
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PPE Category

Specifications

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

Protects against dust particles
and splashes that can cause

serious eye irritation.[1]

Skin Protection

Chemical-impermeable gloves
(e.g., nitrile rubber) and
fire/flame resistant and
impervious clothing. A lab coat
or chemical-resistant apron

should be worn.

Prevents skin contact which
can cause irritation.[1][3]
Contaminated clothing must be
removed and washed before
reuse.[1][2][3]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded,
or if irritation or other
symptoms are experienced. A
NIOSH/MSHA or European
Standard EN 149 approved

respirator is recommended.[5]

Protects against inhalation of
dust, which may cause
respiratory irritation.[1][2][4]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 2,5-Dichlorobenzophenone is crucial. The following

workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of 2,5-Dichlorobenzophenone.
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Storage: Store 2,5-Dichlorobenzophenone in a tightly closed container in a dry, cool, and
well-ventilated place.[1][3] The storage area should be locked.[1][3]

In Case of Accidental Exposure:

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1][3]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, get medical help.[1][2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and consult a doctor.[1][2][3]

e Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[1][3]

Spill Response: In case of a spill, evacuate personnel to a safe area. Avoid dust formation and
breathing vapors, mist, or gas.[1] Use personal protective equipment.[1] Collect the spilled
material and arrange for disposal. Prevent further leakage or spillage if it is safe to do so.[1]

Disposal Plan

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1][3] Chemical waste generators must
determine whether a discarded chemical is classified as hazardous waste and consult local,
regional, and national hazardous waste regulations to ensure complete and accurate
classification.[5] Do not mix with other waste. Handle uncleaned containers as you would the
product itself.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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